2-Acetoxy-4'-hexylbenzophenone

• CAS: 890098-48-3

Core Science & Biosynthesis

The Photochemistry of 2-Acetoxy-4'-hexylbenzophenone: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the synthesis and anticipated photochemical behavior of 2-acetoxy-4'-hexylbenzophenone. Benzophenone and its derivatives are of significant interest in photochemistry, materials science, and drug development due to their diverse photoreactive properties. This document outlines a plausible synthetic route to 2-acetoxy-4'-hexylbenzophenone and delves into its expected photochemical transformations, with a primary focus on the photo-Fries rearrangement. Detailed experimental protocols for synthesis, photochemical investigation, and product characterization are provided, catering to researchers, scientists, and professionals in drug development. The guide emphasizes the underlying chemical principles and provides a framework for the empirical investigation of this compound.

Introduction

Benzophenones are a class of aromatic ketones that have been extensively studied for their rich and varied photochemistry.[1] Their ability to absorb UV radiation and transition to excited states makes them valuable as photosensitizers, in UV curing applications, and as structural motifs in pharmacologically active molecules.[1][2] The introduction of substituents onto the benzophenone core can significantly influence its photophysical and photochemical properties, leading to a range of reaction pathways and products.

This guide focuses on the photochemistry of a specific, asymmetrically substituted derivative: 2-acetoxy-4'-hexylbenzophenone. The presence of an acetoxy group at the ortho position of one phenyl ring and a hexyl group at the para position of the other introduces interesting possibilities for intramolecular photochemical reactions. While the photochemistry of benzophenone itself is well-documented, particularly its photoreduction to benzopinacol in the presence of a hydrogen donor, the interplay of the ortho-acetoxy and para-hexyl substituents is expected to lead to a distinct set of photochemical outcomes.[3][4]

The primary photochemical process anticipated for 2-acetoxy-4'-hexylbenzophenone is the photo-Fries rearrangement . This reaction, observed for aryl esters, involves the homolytic cleavage of the ester's carbonyl-oxygen bond upon photoexcitation.[5][6] The resulting radical pair can then recombine to yield ortho- and para-hydroxy acylphenones.[7][8] This guide will explore the mechanism of this rearrangement in the context of the target molecule and discuss other potential competing photochemical pathways.

Furthermore, this document provides detailed, actionable protocols for the synthesis of 2-acetoxy-4'-hexylbenzophenone and the subsequent investigation of its photochemical properties. These protocols are designed to be self-validating, with clear steps for product isolation and characterization using modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Synthesis of 2-Acetoxy-4'-hexylbenzophenone

The synthesis of 2-acetoxy-4'-hexylbenzophenone can be approached in a multi-step process, beginning with the synthesis of the benzophenone core followed by the introduction of the acetoxy group. A plausible and efficient synthetic strategy involves a Friedel-Crafts acylation followed by acetylation.

Synthetic Pathway Overview

The proposed synthesis commences with the Friedel-Crafts acylation of 2-methoxybenzoyl chloride with hexylbenzene to form 2-methoxy-4'-hexylbenzophenone. Subsequent demethylation yields 2-hydroxy-4'-hexylbenzophenone, which is then acetylated to afford the final product.

Caption: Proposed synthetic pathway for 2-acetoxy-4'-hexylbenzophenone.

Experimental Protocol: Synthesis

Step 1: Friedel-Crafts Acylation to yield 2-methoxy-4'-hexylbenzophenone [9][10]

• To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) and dry dichloromethane (DCM, 100 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve 2-methoxybenzoyl chloride (1 equivalent) and hexylbenzene (1.1 equivalents) in dry DCM (50 mL).

• Add the solution of the acid chloride and hexylbenzene dropwise to the AlCl₃ suspension over 30 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid (100 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain 2-methoxy-4'-hexylbenzophenone.

Step 2: Demethylation to yield 2-hydroxy-4'-hexylbenzophenone

• Dissolve 2-methoxy-4'-hexylbenzophenone (1 equivalent) in dry DCM (100 mL) in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add boron tribromide (BBr₃, 1.5 equivalents, 1M solution in DCM) dropwise to the cooled solution.

• Stir the reaction mixture at -78 °C for 1 hour and then allow it to warm to room temperature overnight.

• Quench the reaction by slowly adding water (50 mL) at 0 °C.

• Separate the organic layer and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the product by column chromatography (hexane/ethyl acetate) to yield 2-hydroxy-4'-hexylbenzophenone.

Step 3: Acetylation to yield 2-acetoxy-4'-hexylbenzophenone [3]

• Dissolve 2-hydroxy-4'-hexylbenzophenone (1 equivalent) in a mixture of pyridine (5 equivalents) and acetic anhydride (3 equivalents) in a round-bottom flask.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with 1M copper sulfate solution (to remove pyridine), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the final product, 2-acetoxy-4'-hexylbenzophenone. Further purification can be achieved by recrystallization or column chromatography if necessary.

Photochemical Behavior of 2-Acetoxy-4'-hexylbenzophenone

Upon absorption of UV radiation, the benzophenone moiety in 2-acetoxy-4'-hexylbenzophenone will be excited to its singlet state (S₁), which can then undergo efficient intersystem crossing to the triplet state (T₁).[1] The triplet state is a diradical and is the key intermediate in most benzophenone photochemistry.

The Photo-Fries Rearrangement: The Primary Anticipated Pathway

The most probable photochemical reaction for 2-acetoxy-4'-hexylbenzophenone is the photo-Fries rearrangement.[6][11] This reaction involves the homolytic cleavage of the O-C(O) bond of the acetoxy group, initiated by the excited triplet state of the benzophenone chromophore.

Caption: Proposed mechanism for the photo-Fries rearrangement of 2-acetoxy-4'-hexylbenzophenone.

The mechanism proceeds via the formation of a caged radical pair consisting of a phenoxy radical and an acyl radical.[8] This radical pair can then undergo several competing pathways:

• In-cage Recombination: The radicals can recombine within the solvent cage at the ortho or para positions relative to the newly formed hydroxyl group, leading to the formation of 3-acetyl-2-hydroxy-4'-hexylbenzophenone and 5-acetyl-2-hydroxy-4'-hexylbenzophenone, respectively. The regioselectivity of this recombination can be influenced by the solvent viscosity and the stability of the resulting radical intermediates.

• Cage Escape and Hydrogen Abstraction: The radicals can escape the solvent cage and abstract hydrogen atoms from the solvent or other molecules, leading to the formation of 2-hydroxy-4'-hexylbenzophenone and acetic acid as side products.[5]

Competing Photochemical Pathways

While the photo-Fries rearrangement is expected to be the dominant pathway, other photochemical reactions may occur in parallel.

• Photoreduction: In the presence of a good hydrogen-donating solvent (e.g., isopropanol), the excited triplet state of the benzophenone can abstract a hydrogen atom, leading to the formation of a ketyl radical.[4] Dimerization of these radicals would yield the corresponding pinacol. The presence of the bulky hexyl group may influence the rate and efficiency of this process.

• Intramolecular Hydrogen Abstraction (Norrish Type II): The hexyl chain provides γ-hydrogens that could potentially be abstracted by the excited carbonyl group in a Norrish Type II reaction.[12] This would lead to the formation of a 1,4-biradical, which could then undergo cleavage to form an alkene and an enol, or cyclize to form a cyclobutanol. The efficiency of this pathway will depend on the conformational flexibility of the hexyl chain, allowing the γ-hydrogens to come into proximity with the carbonyl oxygen.

Experimental Investigation of Photochemistry

A systematic experimental approach is required to elucidate the photochemical pathways of 2-acetoxy-4'-hexylbenzophenone and to quantify the formation of its photoproducts.

Experimental Setup for Photochemical Reactions

A standard preparative photochemical reactor can be employed for these studies.

Caption: Schematic of a typical preparative photochemical reactor setup.

Key Components:

• UV Lamp: A medium-pressure mercury lamp is a suitable broadband UV source. Filters can be used to select specific wavelength ranges.

• Immersion Well: A quartz immersion well is necessary to allow UV light to penetrate the solution, as borosilicate glass absorbs a significant portion of UV radiation.

• Reaction Vessel: A vessel equipped with a magnetic stirrer, a port for inert gas purging, a reflux condenser, and a sampling port.

• Cooling System: A cooling jacket or an external bath is essential to maintain a constant reaction temperature, as UV lamps generate considerable heat.

Protocol for a Preparative Photochemical Experiment

• Dissolve a known concentration of 2-acetoxy-4'-hexylbenzophenone (e.g., 0.01 M) in the chosen solvent (e.g., acetonitrile for photo-Fries, isopropanol for photoreduction studies).

• Transfer the solution to the photochemical reactor.

• Purge the solution with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen, which can quench the triplet excited state.

• Turn on the cooling system and the UV lamp.

• Monitor the reaction progress by periodically taking aliquots and analyzing them by TLC, GC-MS, or HPLC.

• Upon completion (or after a set time), turn off the lamp and concentrate the reaction mixture under reduced pressure.

• Isolate the photoproducts using column chromatography.

• Characterize the isolated products using NMR, MS, and IR spectroscopy.

Determination of Photochemical Quantum Yield

The quantum yield (Φ) of a photochemical reaction is a measure of its efficiency and is defined as the number of molecules of product formed divided by the number of photons absorbed by the reactant.

Protocol for Quantum Yield Determination:

• Use a chemical actinometer (e.g., potassium ferrioxalate) to determine the photon flux of the light source at the irradiation wavelength.

• Prepare a dilute solution of 2-acetoxy-4'-hexylbenzophenone with a known concentration and absorbance at the irradiation wavelength.

• Irradiate the solution for a short period, ensuring that the conversion is low (typically <10%) to avoid complications from product absorption.

• Determine the concentration of the photoproduct(s) formed using a calibrated analytical technique (e.g., GC-MS with an internal standard or HPLC with a calibration curve).

• Calculate the quantum yield using the following equation:

  Φ = (moles of product formed) / (moles of photons absorbed)

Characterization of Photoproducts

The identification and quantification of the photoproducts are crucial for understanding the photochemical pathways. A combination of spectroscopic techniques will be employed for this purpose.

Technique	Purpose	Expected Observations for Photo-Fries Products
¹H NMR	Structural elucidation of isolated products.	Appearance of a new downfield singlet for the acetyl methyl group and a phenolic -OH proton. Changes in the aromatic region splitting patterns.
¹³C NMR	Confirmation of the carbon skeleton of the products.	Appearance of a new carbonyl carbon signal for the acetyl group and shifts in the aromatic carbon signals due to the new substituents.
Mass Spectrometry (MS)	Determination of the molecular weight of the products.	Molecular ion peaks corresponding to the rearranged isomers (same mass as the starting material) and the phenolic side product.
Infrared (IR) Spectroscopy	Identification of functional groups.	Appearance of a broad O-H stretching band for the phenolic hydroxyl group and a shift in the carbonyl stretching frequency.
UV-Vis Spectroscopy	Monitoring the progress of the reaction.	Changes in the absorption spectrum as the starting material is consumed and the photoproducts are formed.

Conclusion

The photochemistry of 2-acetoxy-4'-hexylbenzophenone is predicted to be dominated by the photo-Fries rearrangement, leading to the formation of ortho- and para-acetylated hydroxybenzophenones. Competing pathways such as photoreduction and Norrish Type II reactions may also occur, depending on the reaction conditions, particularly the solvent. The experimental protocols outlined in this guide provide a comprehensive framework for the synthesis of the target molecule and the systematic investigation of its photochemical behavior. The detailed analysis of the photoproducts will provide valuable insights into the influence of the ortho-acetoxy and para-hexyl substituents on the reactivity of the benzophenone chromophore. This knowledge can be leveraged in the design of novel photosensitive materials and photolabile protecting groups, and in understanding the photostability of drug molecules containing the benzophenone scaffold.

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Protocols & Analytical Methods

Application Note: 2-Acetoxy-4'-hexylbenzophenone as a Photoreactive Precursor for Liquid Crystal Generation

Introduction: A Photochemical Approach to Liquid Crystal Formation

In the field of advanced materials, the ability to control the phase and alignment of liquid crystals (LCs) is paramount for their application in display technologies, photonics, and sensor development.[1][2] This document provides a comprehensive guide to the use of 2-acetoxy-4'-hexylbenzophenone, a stable and non-mesogenic compound, as a precursor for the in-situ generation of the liquid crystalline material, 2-hydroxy-4'-hexylbenzophenone.

The core of this process lies in the photo-Fries rearrangement , an irreversible photochemical reaction that transforms a phenolic ester into a hydroxy aryl ketone upon exposure to ultraviolet (UV) light.[3] This transformation offers a unique method for creating liquid crystalline phases from an isotropic precursor with spatiotemporal control, opening avenues for photopatterning, fabricating complex optical components, and developing novel drug delivery systems.[4][5] This application note details the synthesis of the precursor, the protocol for its photochemical conversion, comprehensive characterization techniques, and a discussion of its potential applications.

Synthesis of the Precursor: 2-Acetoxy-4'-hexylbenzophenone

The synthesis is a two-stage process involving the formation of the core hydroxybenzophenone structure, followed by the "protection" of the hydroxyl group via acetylation to yield the photoreactive precursor.

Synthetic Workflow Overview

The overall synthetic strategy is depicted below, starting from readily available commercial reagents.

Caption: Synthetic pathway for 2-acetoxy-4'-hexylbenzophenone.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Role
2,4-Dihydroxybenzophenone	C₁₃H₁₀O₃	214.22	Starting Material
1-Bromohexane	C₆H₁₃Br	165.07	Alkylating Agent
Potassium Carbonate	K₂CO₃	138.21	Base
Acetone	C₃H₆O	58.08	Solvent
Acetic Anhydride	C₄H₆O₃	102.09	Acetylating Agent
Pyridine	C₅H₅N	79.10	Catalyst/Base
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent

Protocol 1: Synthesis of 2-Hydroxy-4-hexyloxybenzophenone

This procedure is adapted from established methods for the alkylation of dihydroxybenzophenones.[6][7]

• Setup: To a 250 mL three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-dihydroxybenzophenone (10.7 g, 50 mmol), potassium carbonate (10.4 g, 75 mmol), and acetone (150 mL).

• Alkylation: Add 1-bromohexane (9.08 g, 8.4 mL, 55 mmol) to the stirred suspension.

• Reaction: Heat the mixture to reflux and maintain for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, filter the mixture to remove inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in dichloromethane (DCM) and wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting solid by recrystallization from ethanol to yield 2-hydroxy-4-hexyloxybenzophenone as a pale-yellow solid.

Protocol 2: Synthesis of 2-Acetoxy-4'-hexylbenzophenone

• Setup: In a 100 mL round-bottom flask, dissolve the purified 2-hydroxy-4-hexyloxybenzophenone (6.0 g, 20 mmol) in DCM (50 mL).

• Acetylation: Add pyridine (2.4 mL, 30 mmol) followed by the dropwise addition of acetic anhydride (2.8 mL, 30 mmol) at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction by slowly adding water (30 mL). Separate the organic layer and wash sequentially with 1M HCl (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The resulting crude product can be purified by column chromatography on silica gel (using a hexane:ethyl acetate gradient) to afford the final precursor, 2-acetoxy-4'-hexylbenzophenone, as a white or off-white solid.

The Photo-Fries Rearrangement: From Precursor to Liquid Crystal

The conversion of the non-mesogenic acetoxy precursor to the mesogenic hydroxy product is achieved through UV irradiation. This reaction is typically performed in a dilute solution to favor the intramolecular rearrangement.[8]

Mechanism of the Photo-Fries Rearrangement

The reaction proceeds via a radical mechanism.[3][8] Upon absorption of a UV photon, the ester undergoes homolytic cleavage of the acyl-oxygen bond, forming a phenoxy radical and an acyl radical within a "solvent cage". These radicals can then recombine at the ortho or para positions of the aromatic ring, followed by tautomerization to yield the final hydroxy ketone products.[3][9]

Caption: Mechanism of the Photo-Fries rearrangement.

Protocol 3: Photochemical Conversion

• Solution Preparation: Prepare a dilute solution of 2-acetoxy-4'-hexylbenzophenone (e.g., 1 x 10⁻³ M) in a UV-transparent solvent. Non-polar solvents like cyclohexane or hexane are often preferred to promote in-cage recombination and minimize side reactions.[9][10] Use a quartz reaction vessel for optimal UV transmission.

• Inert Atmosphere: Deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes prior to and during irradiation. Oxygen can quench the excited state and lead to undesired side products.

• Irradiation: Irradiate the solution using a medium-pressure mercury lamp or a specific wavelength LED (e.g., 254 nm). The reaction vessel should be placed in a temperature-controlled setup, as temperature can influence product distribution.[9]

• Monitoring: Follow the progress of the reaction by periodically taking aliquots and analyzing them via TLC (observing the disappearance of the starting material and the appearance of new, more polar spots) or UV-Vis spectroscopy.

• Workup and Purification: Once the reaction is complete (or has reached optimal conversion), remove the solvent under reduced pressure. The resulting mixture of ortho and para isomers, along with any unreacted starting material, can be separated by column chromatography on silica gel.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the precursor and to verify the properties of the final liquid crystalline product.

Summary of Expected Analytical Data

Analysis	2-Acetoxy-4'-hexylbenzophenone (Precursor)	2-Hydroxy-4'-hexylbenzophenone (LC Product)
FTIR (cm⁻¹)	~1765 (Ester C=O), ~1660 (Ketone C=O)	No ester C=O, ~3200 (broad, O-H), ~1630 (H-bonded Ketone C=O)
¹H NMR	Singlet ~2.3 ppm (acetyl -CH₃)	No acetyl singlet, broad singlet >10 ppm (phenolic -OH)
DSC	Single sharp endotherm (melting point)	Multiple endotherms (crystal-LC, LC-isotropic transitions)
POM	Crystalline structure melts to dark isotropic liquid	Characteristic LC textures (e.g., Schlieren, threaded) appear upon cooling from isotropic

Characterization Protocols

• Fourier-Transform Infrared (FTIR) Spectroscopy: Acquire spectra of the precursor and product. The key diagnostic change is the disappearance of the ester carbonyl stretch (~1765 cm⁻¹) and the appearance of a broad hydroxyl stretch (~3400-3200 cm⁻¹) and a shift of the ketone carbonyl to a lower frequency (~1630 cm⁻¹) due to intramolecular hydrogen bonding in the ortho-rearranged product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve samples in a suitable deuterated solvent (e.g., CDCl₃). In ¹H NMR, the disappearance of the acetyl methyl singlet from the precursor is a clear indicator of the reaction. For the ortho-hydroxy product, the phenolic proton will appear as a significantly downfield-shifted singlet due to hydrogen bonding.

• Differential Scanning Calorimetry (DSC): Accurately weigh 2-5 mg of the purified product into an aluminum pan. Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere, cool it at the same rate, and then perform a second heating scan. The second heating scan is used to determine the phase transition temperatures, such as the melting point (Cr → LC) and the clearing point (LC → Isotropic).[11][12]

• Polarized Optical Microscopy (POM): Place a small amount of the product on a glass slide and cover with a coverslip. Heat the sample on a hot stage past its clearing point into the isotropic liquid phase. Upon slow cooling, the formation of liquid crystalline phases will be visible as birefringent textures.[12][13][14] The specific textures can help identify the mesophase type (e.g., nematic, smectic).

Applications and Future Perspectives

The ability to photochemically switch a material from an isotropic to a liquid crystalline state provides a powerful tool for various advanced applications.

• Photo-definable Alignment Layers: By selectively irradiating a thin film of the precursor on a substrate, one can create patterned regions of the hydroxybenzophenone product. These regions can then act as an alignment layer, dictating the orientation of a bulk liquid crystal material subsequently applied, a key process for creating complex LCDs and photonic devices.[13][15] Benzophenone-containing polymers are often used for this purpose due to their robust film-forming properties.[16]

• Stimuli-Responsive Systems: The precursor-product system is inherently stimuli-responsive. This property can be harnessed in creating sensors where a change in the optical properties (birefringence) upon UV exposure signals an event.[1]

• Drug Delivery: Liquid crystals are explored for creating structured, biocompatible carriers for controlled drug release.[5] The photo-Fries rearrangement could potentially be used to trigger a phase change in a drug-loaded matrix, thereby initiating or altering the release profile of a therapeutic agent.

• UV Protection: It is noteworthy that 2-hydroxybenzophenones are a well-established class of UV absorbers used to protect materials from photodegradation. The product of the rearrangement itself possesses this useful property.

Conclusion

2-Acetoxy-4'-hexylbenzophenone is a versatile and highly valuable precursor for the controlled generation of a liquid crystalline material. The photo-Fries rearrangement provides a clean, catalyst-free method to convert this stable, non-mesogenic compound into the functional 2-hydroxy-4'-hexylbenzophenone. The protocols and analytical methods detailed in this guide provide a robust framework for researchers to synthesize, characterize, and ultimately apply this photoreactive system in the development of next-generation liquid crystal technologies, from advanced optical displays to innovative biomedical devices.

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• TSI Journals. Synthesis of 2-hydroxy-4-n-octaoxybenzophenones (UV-531) with the phase transfer method. Available at: [Link]

• ResearchGate. (PDF) Synthesis, Characterization and Printing Application of Solvent Dyes Based on 2-Hydroxy-4-n-octyloxybenzophenone. Available at: [Link]

• PubChem. 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone. Available at: [Link]

• Organic Syntheses. Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Available at: [Link]

• ChemWhat. 2-HYDROXY-4-N-HEXYLOXYBENZOPHENONE CAS#: 3293-97-8. Available at: [Link]

• PubMed. Synthesis of 2-(4-hydroxyphenyl)benzofurans and their application to beta-amyloid aggregation inhibitor. Available at: [Link]

• PMC. Liquid Crystalline Esters of Dibenzophenazines. Available at: [Link]

• PMC. Development and Application of Liquid Crystals as Stimuli-Responsive Sensors. Available at: [Link]

• IJET. Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene. Available at: [Link]

• Taylor & Francis Online. Molecular Crystals and Liquid Crystals Synthesis and Mesomorphic Properties of 2-(4- Alkyloxyphenyl)benzothiazoles. Available at: [Link]

• TIJER.org. Liquid Crystals in Nano Formulations Pave the Way for Advanced Drug Delivery Systems. Available at: [Link]

• IJRPS. Liquid Crystals Pharmaceutical Application: A Review. Available at: [Link]

• ResearchGate. Application of liquid crystals in liquid chromatography. From low- to high-molecular-weight liquid crystals. Available at: [Link]

• DigitalOcean. Synthesis and characterization of 2,4,6-trihydroxy benzophenone and its activity as sunscreen. Available at: [Link]

• Cheméo. Chemical Properties of Benzophenone, 2-hydroxy-4-octadecyloxy- (CAS 3457-13-4). Available at: [Link]

• Royal Society of Chemistry. Fluorosubstituted chiral liquid crystals derived from (R)-2-(4-hydroxyphenoxy)propan-1-ol. Available at: [Link]

• Google Patents. US3644485A - 2-hydroxy-4-(2 - hydroxyethoxy) benzophenone esters and their use as stabilizers.

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Application Note &amp; Protocol: Controlled Release of UV Absorbers via Photo-Fries Rearrangement

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in On-Demand Photoprotection

The precise control over the release of active molecules is a cornerstone of advanced materials science and therapeutic delivery. In the realm of photoprotection, the ability to release UV-absorbing compounds in a spatially and temporally controlled manner opens up new possibilities for "smart" materials and formulations that can adapt to their environment. This guide details a powerful photochemical method, the photo-Fries rearrangement, for the controlled release of UV absorbers. This technique allows for the "caging" of a UV absorber within a precursor molecule, which can then be released upon exposure to a specific wavelength of UV light.[1][2] This on-demand release mechanism is particularly relevant for applications requiring targeted or sustained photoprotection.

The photo-Fries rearrangement of an aryl ester provides a robust and catalyst-free method to transform a non-UV-absorbing precursor into a highly effective hydroxyaryl ketone UV absorber.[3] This irreversible reaction proceeds via a radical mechanism, offering a permanent change in the material's properties upon photoactivation.[3][4] This application note provides a comprehensive overview of the underlying principles, detailed experimental protocols for the synthesis of a photoreleasable UV absorber, its incorporation into a polymer matrix, and the subsequent analysis of its controlled release.

The Underlying Chemistry: The Photo-Fries Rearrangement

The photo-Fries rearrangement is a photochemical reaction where an aryl ester is converted into a mixture of ortho- and para-hydroxyaryl ketones upon UV irradiation.[3] The reaction is initiated by the homolytic cleavage of the ester's carbonyl-oxygen bond, forming a radical pair within a "solvent cage".[4] This radical pair can then recombine at the ortho or para positions of the aromatic ring, followed by tautomerization to yield the final hydroxyaryl ketone products.

The mechanism can be conceptualized in the following steps:

• Photoexcitation: The aryl ester absorbs a photon of UV light, promoting it to an excited singlet state.

• Homolytic Cleavage: In the excited state, the bond between the carbonyl carbon and the phenolic oxygen undergoes homolysis, generating an acyl radical and a phenoxy radical. These radicals are initially held in close proximity by the surrounding solvent or polymer matrix, forming a "geminate radical pair."

• Radical Recombination: The radical pair can recombine in several ways. Recombination at the ortho or para positions of the phenoxy radical leads to the formation of dienone intermediates.

• Tautomerization: These intermediates then tautomerize to the more stable hydroxyaryl ketones, which are effective UV absorbers.

• Side Products: If the radicals escape the solvent cage, they can participate in other reactions, such as abstracting a hydrogen atom to form a phenol, which is often observed as a minor byproduct.[4]

dot graph "Photo_Fries_Mechanism" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes ArylEster [label="Aryl Ester Precursor\n(UV Transparent)", fillcolor="#F1F3F4"]; ExcitedState [label="Excited Singlet State", fillcolor="#F1F3F4"]; RadicalPair [label="Geminate Radical Pair\n(Acyl + Phenoxy Radicals)\nin Solvent Cage", fillcolor="#F1F3F4"]; OrthoIntermediate [label="Ortho-Dienone\nIntermediate", fillcolor="#F1F3F4"]; ParaIntermediate [label="Para-Dienone\nIntermediate", fillcolor="#F1F3F4"]; OrthoProduct [label="ortho-Hydroxyaryl Ketone\n(UV Absorber)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ParaProduct [label="para-Hydroxyaryl Ketone\n(UV Absorber)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Phenol [label="Phenol Byproduct", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges ArylEster -> ExcitedState [label="UV Photon (hν)"]; ExcitedState -> RadicalPair [label="Homolytic Cleavage"]; RadicalPair -> OrthoIntermediate [label="ortho-Recombination"]; RadicalPair -> ParaIntermediate [label="para-Recombination"]; OrthoIntermediate -> OrthoProduct [label="Tautomerization"]; ParaIntermediate -> ParaProduct [label="Tautomerization"]; RadicalPair -> Phenol [label="Escape from cage &\nH-abstraction"]; } "Mechanism of the Photo-Fries Rearrangement"

The regioselectivity of the reaction (the ratio of ortho to para products) is influenced by several factors, including the solvent polarity and viscosity, temperature, and the presence of organized media like micelles.[5][6] In general, non-polar solvents tend to favor the formation of the ortho product.

Experimental Protocols

This section provides detailed protocols for the synthesis of a model photoreleasable UV absorber, its incorporation into a polymer film, and the subsequent UV-triggered release and analysis.

Synthesis of a Photoreleasable Benzophenone Precursor

Here, we describe the synthesis of phenyl 4-benzoylbenzoate, a precursor that upon photo-Fries rearrangement, releases 2-hydroxy-5-benzoylbenzophenone and 4-hydroxy-3-benzoylbenzophenone, both potent UV absorbers.

Materials:

• 4-Benzoylbenzoyl chloride

• Phenol

• Pyridine

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Hexane

• Ethyl acetate

Procedure:

• In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, dissolve phenol (1.0 eq) in anhydrous DCM (100 mL).

• Cool the solution to 0 °C in an ice bath and add pyridine (1.2 eq) dropwise with stirring.

• In a separate flask, dissolve 4-benzoylbenzoyl chloride (1.1 eq) in anhydrous DCM (50 mL).

• Add the 4-benzoylbenzoyl chloride solution dropwise to the phenol solution at 0 °C over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 hexane:ethyl acetate eluent.

• Upon completion, quench the reaction by adding 100 mL of saturated NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the pure product and evaporate the solvent to yield phenyl 4-benzoylbenzoate as a white solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Preparation of a Photoreactive Polymer Film

Materials:

• Phenyl 4-benzoylbenzoate (synthesized in 2.1)

• Poly(methyl methacrylate) (PMMA)

• Dichloromethane (DCM)

• Quartz slides

Procedure:

• Prepare a 10% (w/v) solution of PMMA in DCM.

• Prepare a stock solution of phenyl 4-benzoylbenzoate in DCM (e.g., 10 mg/mL).

• Add the desired amount of the precursor stock solution to the PMMA solution to achieve the final desired concentration of the photoreleasable compound in the polymer film (e.g., 1% w/w).

• Mix thoroughly until the solution is homogeneous.

• Cast the polymer solution onto clean quartz slides using a spin coater or by drop-casting to achieve a uniform film thickness.

• Allow the solvent to evaporate completely in a dust-free environment at room temperature, followed by drying under vacuum for 24 hours to remove any residual solvent.

UV-Triggered Release and Monitoring

Equipment:

• UV lamp with a specific wavelength output (e.g., 310 nm, which is often effective for photo-Fries rearrangement).[2]

• UV-Vis spectrophotometer

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Phosphate-buffered saline (PBS), pH 7.4

dot graph "Experimental_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes Synthesis [label="Synthesis of\nPhenyl 4-benzoylbenzoate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; FilmPrep [label="Preparation of\nPMMA Film with Precursor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Irradiation [label="UV Irradiation\nof Polymer Film in PBS", fillcolor="#FBBC05", fontcolor="#202124"]; Sampling [label="Aliquots Taken\nat Time Intervals", fillcolor="#FBBC05", fontcolor="#202124"]; UVVis [label="UV-Vis Analysis\nof Aliquots", fillcolor="#34A853", fontcolor="#FFFFFF"]; HPLC [label="HPLC Analysis\nof Aliquots", fillcolor="#34A853", fontcolor="#FFFFFF"]; DataAnalysis [label="Data Analysis:\nRelease Kinetics", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Synthesis -> FilmPrep; FilmPrep -> Irradiation; Irradiation -> Sampling; Sampling -> UVVis; Sampling -> HPLC; UVVis -> DataAnalysis; HPLC -> DataAnalysis; } "Workflow for Controlled Release Study"

Protocol:

• Place the polymer-coated quartz slide in a cuvette containing a known volume of PBS (e.g., 3 mL).

• Position the cuvette at a fixed distance from the UV lamp. Ensure consistent geometry for all experiments.

• Irradiate the sample for a defined period (e.g., 10 minutes).

• At specific time intervals (e.g., 0, 2, 5, 10, 20, 30, 60 minutes) during and after irradiation, withdraw a small aliquot (e.g., 100 µL) of the PBS solution.

• Replace the withdrawn volume with fresh PBS to maintain a constant volume.

• Analyze the collected aliquots using UV-Vis spectroscopy and HPLC to quantify the concentration of the released UV absorber.

Analytical Methods and Data Interpretation

UV-Vis Spectroscopy

UV-Vis spectroscopy is a straightforward method for monitoring the release of the hydroxyaryl ketone product into the PBS solution.[7] The newly formed UV absorber will have a characteristic absorbance spectrum that can be used for quantification.

Procedure:

• Determine the λₘₐₓ of the pure hydroxyaryl ketone standard in PBS.

• Create a calibration curve by measuring the absorbance of a series of standard solutions of the UV absorber at known concentrations.

• Measure the absorbance of the collected aliquots at the determined λₘₐₓ.

• Calculate the concentration of the released UV absorber in each aliquot using the calibration curve and Beer-Lambert's law.

High-Performance Liquid Chromatography (HPLC)

HPLC provides a more specific and quantitative analysis of the released products, allowing for the separation and quantification of the ortho and para isomers, as well as any byproducts.[8]

Typical HPLC Conditions:

Parameter	Value
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with acetonitrile and water (with 0.1% formic acid)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection	UV detector at the λₘₐₓ of the products
Column Temperature	30 °C

Procedure:

• Develop an HPLC method that effectively separates the precursor, the ortho and para rearranged products, and the phenol byproduct.

• Prepare calibration curves for each of the expected products using pure standards.

• Inject the collected aliquots into the HPLC system.

• Identify and quantify the concentration of each compound by comparing their peak areas to the respective calibration curves.

Data Analysis and Release Kinetics

The cumulative amount of the released UV absorber can be plotted against time to determine the release profile. The release kinetics can be fitted to various mathematical models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.

Time (min)	Concentration of Released UV Absorber (µg/mL)	Cumulative Amount Released (µg)
0	0	0
2	5.2	15.6
5	12.8	38.4
10	25.1	75.3
20	40.5	121.5
30	51.3	153.9
60	65.7	197.1

Note: The data in this table is for illustrative purposes only.

Troubleshooting and Considerations

• Low Rearrangement Efficiency: If the yield of the rearranged product is low, consider optimizing the irradiation wavelength and intensity. The solvent or polymer matrix can also significantly affect the reaction; a more rigid matrix may hinder the rearrangement.

• Inconsistent Release Profiles: Ensure consistent film thickness, irradiation geometry, and sample agitation to obtain reproducible results.

• Photodegradation of the Released Product: The newly formed UV absorber may itself be susceptible to photodegradation upon prolonged UV exposure.[9] It is important to monitor for the appearance of degradation products in the HPLC analysis. This can be mitigated by using a release medium that can transport the released molecule away from the irradiated zone.

• Matrix Effects: The properties of the polymer matrix, such as its glass transition temperature and polarity, can influence the efficiency of the photo-Fries rearrangement and the diffusion of the released product.

Conclusion

The photo-Fries rearrangement offers a versatile and powerful tool for the controlled release of UV absorbers. By carefully designing the precursor molecule and the matrix in which it is embedded, it is possible to create materials with on-demand photoprotective properties. The protocols and analytical methods outlined in this guide provide a solid foundation for researchers and scientists to explore and develop novel applications based on this fascinating photochemical transformation.

References

• Klan, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., ... & Wirz, J. (2013). Photoremovable protecting groups in chemistry and biology: reaction mechanisms and efficacy. Chemical reviews, 113(1), 119-191.
• Milić, J., Šešlija, M., Valić, S., & Filarowski, A. (2015). Kinetic study on UV-absorber photodegradation under different conditions. Journal of Photochemistry and Photobiology A: Chemistry, 311, 164-171.
• Kim, M. S., & Diamond, S. L. (2006). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications. Bioorganic & medicinal chemistry letters, 16(15), 4007-4010.
• BenchChem. (2025). Application Notes and Protocols for Monitoring the Fries Rearrangement Reaction.
• Fries, K. T. (1908). Über die Umlagerung von Phenoläthern und ein Verfahren zur Darstellung von Ketonphenolen. Berichte der deutschen chemischen Gesellschaft, 41(1), 427-438.
• Siano, G., Crespi, S., Mella, M., & Bonesi, S. M. (2019). Selectivity in the Photo-Fries Rearrangement of Some Aryl Benzoates in Green and Sustainable Media. Preparative and Mechanistic Studies. The Journal of organic chemistry, 84(7), 4338–4352.
• Wikipedia. (2023). Fries rearrangement.
• Siano, G., Crespi, S., Mella, M., & Bonesi, S. M. (2019). Selectivity in the Photo-Fries Rearrangement of Some Aryl Benzoates in Green and Sustainable Media. Preparative and Mechanistic Studies. The Journal of organic chemistry, 84(7), 4338–4352.
• Pelliccia, S., Alfano, A. I., Rossino, G., Chianese, G., Summa, V., & Collina, S. (2023). Photo-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds. ACS Medicinal Chemistry Letters, 14(5), 653–661.
• L.S.College, Muzaffarpur. (2020, March 18). Fries rearrangement.
• Singh, A., & Boyd, B. J. (2021). UVA-Triggered Drug Release and Photo-Protection of Skin. Frontiers in Medical Technology, 3, 624523.
• Cumpstey, I. (2013). Photoremovable protecting groups: reaction mechanisms and applications. Photochemical & Photobiological Sciences, 12(11), 1935-1954.
• Mendoza, D. J., ... & Garnier, G. (2021). Phenolic Ester-Decorated Cellulose Nanocrystals as UV-Absorbing Nanoreinforcements in Polyvinyl Alcohol Films. ACS Sustainable Chemistry & Engineering, 9(18), 6427–6437.
• Martínez-López, A., ... & García-Gallego, S. (2020).
• Barbatti, M. (2017, July 12). Three-state Model for the Photo-Fries Rearrangement.
• Whitcombe, M. J., Gilbert, A., & Mitchell, G. R. (1992). The photo-Fries rearrangement in a side-chain liquid-crystalline polymer. Polymer, 33(21), 4585-4591.
• Zhang, Y., ... & Jullien, L. (2018). Control of protein activity and gene expression by cyclofen‐OH uncaging. ChemBioChem, 19(5), 431-436.
• Salas-Huenuleo, E., ... & Garnier, G. (2020). Grafting Nature-Inspired and Bio-Based Phenolic Esters onto Cellulose Nanocrystals Gives Biomaterials with Photostable Anti-UV Properties. ChemSusChem, 13(24), 6460-6460.
• Santoro, S., ... & Fagnoni, M. (2012). Photoinitiated thermoset polymerization through controlled release of metathesis catalysts encapsulated in poly(phthalaldehyde). Polymer Chemistry, 3(11), 3144-3150.
• Barbatti, M. (2017, July 12). Three-state Model for the Photo-Fries Rearrangement.
• Singh, A., & Boyd, B. J. (2021). UVA-Triggered Drug Release and Photo-Protection of Skin. Frontiers in Medical Technology, 3, 624523.
• Mendoza, D. J., ... & Garnier, G. (2021). Phenolic ester-decorated cellulose nanocrystals as UV-absorbing nanoreinforcements in polyvinyl alcohol films. Monash University.
• Lee, K., ... & An, H. (2017). Control of an Unusual Photo-Claisen Rearrangement in Coumarin Caged Tamoxifen through an Extended Spacer. ACS Chemical Biology, 12(3), 819–826.
• Kim, M. S., & Diamond, S. L. (2006).
• Spectroscopy Online. (2023, August 7). Monitoring Reactions Through UV-Visible Spectroscopy.
• Whitcombe, M. J., Gilbert, A., & Mitchell, G. R. (1992). The photo-Fries rearrangement in a side-chain liquid-crystalline polymer. Polymer, 33(21), 4585-4591.
• Mendoza, D. J., ... & Garnier, G. (2021). Phenolic Ester-Decorated Cellulose Nanocrystals as UV-Absorbing Nanoreinforcements in Polyvinyl Alcohol Films. Request PDF.
• Al-Mutairi, A., ... & DeGrado, W. F. (2011).
• Wichtner, M., ... & Wöll, C. (2025, April 30). Investigation of Polymers as Matrix Materials for Application in Colorimetric Gas Sensors for the Detection of Ammonia. MDPI.
• Davendralingam, N., ... & Kalow, J. A. (2023).
• Al-Mutairi, A., ... & DeGrado, W. F. (2011).
• Santoro, S., ... & Fagnoni, M. (2012). Photoinitiated thermoset polymerization through controlled release of metathesis catalysts encapsulated in poly(phthalaldehyde). Polymer Chemistry, 3(11), 3144-3150.
• Gstrein, X., ... & Kern, W. (2012). Photo-Fries-based photosensitive polymeric interlayers for patterned organic devices.
• Kim, J., ... & Lee, S. (2023, February 20). Note: Polymer Nanoparticles Containing Sunscreen Ingredients for UVA and UVB Coverage. AIP Publishing.
• Martínez-López, A., ... & García-Gallego, S. (2021).

Sources

• 1. Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 4. cpsm.kpi.ua [cpsm.kpi.ua]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Selectivity in the Photo-Fries Rearrangement of Some Aryl Benzoates in Green and Sustainable Media. Preparative and Mechanistic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 8. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability of Acetoxy-Benzophenone Derivatives

Status: Operational | Topic: Hydrolysis Prevention | Audience: R&D, MedChem, Formulation Science

Welcome to the Technical Guide

You are likely here because you are observing degradation in your acetoxy-benzophenone derivatives. Whether used as prodrugs, photo-initiators, or UV-absorber precursors, these compounds share a common vulnerability: the phenolic ester bond .

This guide is not a generic manual. It is a causality-driven troubleshooting system designed to isolate the specific variable (pH, solvent, or enzyme) driving the premature hydrolysis of your compound.

Module 1: The Chemistry of Instability (The "Why")

To prevent hydrolysis, you must understand the mechanism driving it. Acetoxy-benzophenones are phenolic esters . Unlike aliphatic esters, the leaving group is a phenoxide ion (or phenol), which is stabilized by resonance. This makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack, even under mild conditions.

The Hydrolysis Pathway

The following diagram illustrates the critical failure points where water or hydroxide ions attack the acetoxy group.

Figure 1: Mechanistic pathways for the hydrolysis of acetoxy-benzophenones. Note that base catalysis is generally orders of magnitude faster than neutral hydrolysis due to the high leaving-group ability of the phenol.

Module 2: Synthesis & Purification Troubleshooting

Q: My product degrades during silica gel column chromatography. Why? A: Silica gel is slightly acidic and hygroscopic. The surface hydroxyl groups can catalyze hydrolysis, especially if the elution solvent contains traces of water or alcohols.

• Corrective Action:

  • Neutralize the Silica: Pre-treat the silica slurry with 1% Triethylamine (TEA) to neutralize surface acidity, but ensure your compound is stable in base. Alternatively, use neutral alumina.

  • Dry Solvents: Use HPLC-grade solvents dried over molecular sieves.

  • Speed: Minimize on-column time. Flash chromatography is preferred over gravity columns.

Q: I see "free phenol" appearing in my NMR immediately after workup. A: This usually indicates hydrolysis during the aqueous extraction phase, particularly if the pH was not strictly controlled.

• Corrective Action:

  • Avoid strong basic washes (like 1M NaOH) to remove acids. Use saturated NaHCO₃ or phosphate buffer at pH 6.0–6.5.

  • Cold Workup: Perform all extraction steps with ice-cold buffers to kinetically slow the hydrolysis rate.

Module 3: Storage & Handling Protocols

Q: How should I store stock solutions? A: Never store acetoxy-benzophenones in protic solvents (Methanol, Ethanol, Water) for long periods.

• Protocol:

  • Dissolve solid compound in anhydrous DMSO or anhydrous Acetonitrile .

  • Store at -20°C or -80°C .

  • Use single-use aliquots to avoid repeated freeze-thaw cycles which introduce atmospheric moisture.

Q: What is the "Safe Zone" for pH? A: Phenolic esters typically exhibit a U-shaped pH-rate profile. They are most stable in the slightly acidic range (pH 3.5 – 5.0).

• Risk: At pH > 7.0, hydroxide-catalyzed hydrolysis accelerates exponentially [1].

• Risk: At pH < 1.0, acid-catalyzed hydrolysis becomes significant.

Solvent Compatibility Matrix

Solvent System	Risk Level	Mechanism of Failure	Recommended Action
Water / PBS (pH 7.4)	CRITICAL	Rapid base-catalyzed hydrolysis.	Use only for immediate assay; do not store.
Methanol / Ethanol	HIGH	Transesterification (solvolysis).	Avoid as storage solvent.
DMSO (Anhydrous)	LOW	Hygroscopic (absorbs water over time).	Store over molecular sieves.
Acetonitrile	LOWEST	Aprotic, non-nucleophilic.	Preferred for stock solutions.

Module 4: Experimental Protocols (In Vitro)

Scenario: You need to test the biological activity of the prodrug in cell culture media, but it degrades before reaching the cells.

Protocol: Stability Stabilization in Assay Media

Objective: Minimize non-enzymatic hydrolysis during incubation.

• Buffer Selection: Do not use standard DMEM/RPMI without modification if stability is the goal. Use HBSS buffered with HEPES adjusted to pH 6.5 (if physiologically relevant).

• Enzyme Inhibition: If the goal is to measure chemical stability (not metabolic), add an esterase inhibitor:

  • PMSF (Phenylmethylsulfonyl fluoride): 100 µM (Caution: Toxic).

  • BNPP (Bis-p-nitrophenyl phosphate): Specific for carboxylesterases.

• Temperature Control: If possible, prepare dilutions on ice immediately before dosing.

Workflow: Stability Verification Decision Tree

Figure 2: Diagnostic workflow for isolating the cause of premature hydrolysis.

Module 5: Analytical Verification

How do you confirm hydrolysis has occurred?

1. HPLC/UPLC:

• Observation: The acetoxy-benzophenone is less polar (more lipophilic) than the hydrolysis product (hydroxy-benzophenone).

• Result: The hydrolysis product will elute EARLIER on a Reverse-Phase (C18) column.

• UV Shift: Benzophenones have distinct UV spectra. The removal of the acetyl group often causes a bathochromic shift (Red Shift) in the UV absorption maximum due to the restoration of the free phenolic hydroxyl group and its resonance capability [2].

2. 1H NMR:

• Marker: Look for the disappearance of the sharp singlet corresponding to the acetyl methyl group (typically

  2.1 – 2.4 ppm).

• Shift: The aromatic protons ortho to the oxygen will shift upfield (lower ppm) upon hydrolysis due to the increased electron-donating nature of the free phenol compared to the ester.

References

• Kinetics of Phenolic Ester Hydrolysis

  • Source: Journal of the Chemical Society B.
  • Relevance: Establishes the pH-rate profile for phenyl esters, confirming minimum hydrolysis rates in slightly acidic conditions (pH 2-5).

  • Link: [Phenolic esters.[1][2] Part I. Rate of hydrolysis of phenyl, p-tolyl, and p-chlorophenyl hydrogen succinate]([Link])

• Prodrug Design & Stability

  • Source: N
  • Relevance: Discusses the stability of para-acetoxy-benzyl ester prodrugs and the necessity of protecting the ester bond

  • Link:

• Benzophenone Photochemistry & Stability

  • Source: ResearchG
  • Relevance: Details the spectral shifts and stability of benzophenone deriv

  • Link:

• General Base C

  • Source: Chemistry LibreTexts.
  • Relevance: Authoritative grounding on the nucleophilic acyl substitution mechanism specific to esters.

  • Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzonate derivatives of acetophenone as potent α-glucosidase inhibitors: synthesis, structure–activity relationship and mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for 2-acetoxy-4'-hexylbenzophenone (recrystallization)

[1][2]

Case ID: PUR-BzP-042 Status: Active Subject: Recrystallization Protocols & Troubleshooting for Lipophilic Benzophenone Esters

Chemical Profile & Purification Strategy

Target Molecule: 2-Acetoxy-4'-hexylbenzophenone Chemical Class: Alkyl-substituted Benzophenone Ester Critical Properties: [1][2]

• Lipophilicity: High (due to the 4'-hexyl chain and aromatic rings).[1][2]

• Hydrolysis Sensitivity: Moderate (The 2-acetoxy ester bond is susceptible to hydrolysis under acidic/basic conditions or prolonged heating in wet solvents).[1][2]

• Crystallization Behavior: Prone to "oiling out" (liquid-liquid phase separation) due to the flexible alkyl chain and likely low melting point (<100°C).[1][2]

Strategic Overview: Purifying this compound requires balancing its high solubility in non-polar solvents (DCM, Toluene) against its low solubility in polar protic solvents (Water, cold Methanol).[2] The presence of the hexyl chain introduces significant rotational freedom, often inhibiting crystal lattice formation. Therefore, slow cooling and seed crystals are critical.[2]

Solvent Selection Logic

The following table summarizes solvent suitability based on the molecule's amphiphilic nature (polar ester/carbonyl head, non-polar alkyl tail).

Solvent System	Role	Suitability Rating	Technical Notes
Ethanol (Anhydrous)	Primary Solvent	⭐⭐⭐⭐⭐ (Ideal)	Good solubility when hot; poor when cold.[1][2] Anhydrous grade prevents hydrolysis.[2]
Methanol	Primary Solvent	⭐⭐⭐⭐	Similar to ethanol but lower boiling point (65°C) limits solubility range.[2]
Ethyl Acetate / Hexane	Solvent Pair	⭐⭐⭐⭐	Excellent for removing non-polar impurities.[2] Start with EtOAC, add Hexane to turbidity.[2][3]
Isopropanol (IPA)	Primary Solvent	⭐⭐⭐	Good for very lipophilic analogs, but may hold too much product in solution at .[2]
Water	Anti-Solvent	⭐⭐ (Use with Caution)	Warning: Only use as an anti-solvent in alcohols.[2] Excess heat + water may hydrolyze the ester.
DCM / Chloroform	Dissolver	⭐ (Avoid)	Too strong.[2] Product will likely not crystallize even at .

Standard Operating Procedure (SOP): Two-Solvent Recrystallization

Objective: Purify >5g of crude material using the Ethanol/Water (or Anhydrous Ethanol) method.

Phase A: Dissolution

• Place the crude 2-acetoxy-4'-hexylbenzophenone in an Erlenmeyer flask.

• Add a minimum amount of hot anhydrous Ethanol (~60-70°C).

  • Note: Do not boil aggressively to minimize thermal stress on the ester bond.[2]

• Swirl continuously. If solid remains, add solvent in 1-2 mL increments until dissolved.[1]

• Filtration (Optional): If insoluble particles (dust, salts) are visible, filter the hot solution through a pre-warmed glass funnel with a fluted filter paper.[2][4]

Phase B: Crystallization Induction

• Remove from heat.[2][4]

• The Cloud Point: Add warm water (anti-solvent) dropwise very slowly while swirling.[2] Stop immediately when a faint, persistent cloudiness (turbidity) appears.

• Add 1-2 drops of Ethanol to clear the solution back to transparency.[2]

• Seeding: If you have a pure reference crystal, add it now.[2] If not, scratch the inner glass wall with a glass rod to create nucleation sites.

Phase C: Thermal Gradient Cooling

• Step 1: Allow the flask to cool to room temperature (RT) on a cork ring or wood block. Do not place directly on cold benchtop.

• Step 2: Once at RT, move to a refrigerator (

  ) for 2 hours.

• Step 3: Finally, place in a freezer (

  ) overnight if yield is low.

Phase D: Isolation

• Filter crystals using a Büchner funnel and vacuum.[2][4]

• Wash: Rinse with a small amount of ice-cold Ethanol/Water mixture (50:50).[2]

• Dry: Vacuum dry at RT. Avoid oven drying >40°C to prevent melting.[2]

Troubleshooting: The "Oiling Out" Crisis

The most common failure mode for alkyl-benzophenones is "oiling out"—where the product separates as a separate liquid layer rather than crystals.

Visualizing the Troubleshooting Logic

Figure 1: Decision matrix for handling phase separation issues during recrystallization.

Specific Fixes for Oiling Out:

• The "Re-Dissolve" Fix: Oiling out means the solution is above the saturation point of the liquid phase but the temperature is above the melting point of the solid.

  • Solution: Reheat to dissolve the oil.[2] Add slightly more Ethanol (primary solvent).[2] This lowers the saturation point, allowing the mixture to cool to a lower temperature (below the MP) before coming out of solution.

• The Trituration Fix: If you end up with a viscous oil at the bottom, decant the supernatant solvent. Add a small amount of cold Hexane or Pentane to the oil and grind it with a glass rod. This often "shocks" the oil into a solid lattice.[2]

Frequently Asked Questions (FAQ)

Q1: My crystals are yellow, but the product should be white. How do I fix this?

• A: Yellowing often indicates phenol impurities or oxidation products.[2]

  • Protocol: Perform a "Charcoal Filtration."[2] Dissolve the crude in hot Ethanol, add activated carbon (1-2% by weight), stir for 5 minutes, and filter hot through Celite or tight filter paper before crystallizing.

Q2: Can I use Acetone?

• A: Acetone is generally too powerful for benzophenones; you will likely struggle to get the product back out (low recovery).[2] If you must, use Acetone/Water, but be aware that Acetone promotes rapid evaporation which can lead to crusty, impure solids.

Q3: Is the acetoxy group stable in hot water?

• A: No. While benzophenone esters are relatively stable, refluxing in water (or water/alcohol mixes) for >1 hour can cause hydrolysis, yielding 2-hydroxy-4'-hexylbenzophenone.[1][2] Always minimize heat exposure time.

Q4: I don't have seed crystals. How do I start nucleation?

• A: Dip a glass rod in the solution, pull it out, and let the solvent evaporate on the rod to form a thin film of solid. Re-insert this rod into the solution to act as a seeding surface.[2]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[2] Longman Scientific & Technical, 1989 . (Standard protocols for ester recrystallization and solvent selection).

• Zubrick, J. W.The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. Wiley. (Techniques for "Oiling Out" and seeding).

• Sigma-Aldrich. Product Specification: 2-Hydroxy-4-(octyloxy)benzophenone.[1][2] (Used as a structural analog reference for solubility/melting behavior).[2]

• MIT OpenCourseWare. Recrystallization Guide. (General principles of two-solvent systems).

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-ヒドロキシ-4-（オクチルオキシ）ベンゾフェノン analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. ocw.mit.edu [ocw.mit.edu]

Reference Data & Comparative Studies

Comparative 1H NMR Spectral Analysis: 2-Acetoxy-4'-hexylbenzophenone vs. Precursor

Topic: 1H NMR Spectral Analysis of 2-Acetoxy-4'-hexylbenzophenone Content Type: Publish Comparison Guide

Executive Summary

This technical guide provides a detailed structural analysis of 2-acetoxy-4'-hexylbenzophenone , a functionalized benzophenone derivative often utilized as a latent UV stabilizer or photoinitiator intermediate. We objectively compare its 1H NMR spectral signature against its active precursor, 2-hydroxy-4'-hexylbenzophenone , and non-functionalized analogs.

The analysis focuses on the diagnostic shifts associated with the acetylation of the phenolic moiety—a critical quality control (QC) checkpoint in drug discovery and polymer additive synthesis.

Structural Overview & Numbering Strategy

To ensure accurate spectral assignment, we define the spin systems based on the following numbering scheme:

• Ring A (Substituted): Contains the 2-acetoxy group.[1][2] Protons labeled H-3, H-4, H-5, H-6.

• Ring B (Para-substituted): Contains the 4'-hexyl chain. Protons labeled H-2', H-3', H-5', H-6' (AA'BB' system).

• Aliphatic Chains: Acetyl methyl (H-Ac) and Hexyl chain (H-a to H-f).

Figure 1: Structural segmentation for NMR assignment. The molecule is divided into three distinct magnetic environments.

Experimental Protocol: Acquisition & Sample Preparation

Expert Insight: Benzophenone derivatives often exhibit concentration-dependent shifts due to π-stacking. Standardizing concentration is vital for reproducibility.

Materials

• Solvent: Chloroform-d (

  , 99.8% D) with 0.03% TMS (v/v).

  • Why:

    prevents hydrogen bonding interactions that might obscure the phenol proton in the precursor, though it is less critical for the acetoxy derivative. It provides excellent solubility for the hexyl chain.

• Instrument: 400 MHz or 600 MHz NMR Spectrometer.

Step-by-Step Workflow

• Sample Weighing: Weigh 10–15 mg of 2-acetoxy-4'-hexylbenzophenone into a clean vial.

• Solvation: Add 0.6 mL of

  . Vortex until fully dissolved. Ensure no suspended solids remain, as they cause field inhomogeneity (broad peaks).

• Filtration (Optional): If the sample is crude, filter through a cotton plug into the NMR tube to remove paramagnetic particulates.

• Acquisition Parameters:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 s (Sufficient for protons; increase to 5.0 s for quantitative integration of the acetyl methyl).

  • Scans (NS): 16 or 32.

  • Temperature: 298 K (25°C).

Detailed Spectral Assignment

The spectrum of 2-acetoxy-4'-hexylbenzophenone is characterized by the disappearance of the downfield phenolic proton and the appearance of a sharp acetyl singlet.

Table 1: Chemical Shift Assignments ( , 400 MHz)

Proton Group	Position	Multiplicity	Shift (δ, ppm)	Integration	Mechanistic Assignment
Aliphatic
Methyl (Hexyl)	H-f (Terminal)	Triplet ( Hz)	0.88	3H	Terminal methyl of hexyl chain.
Methylene (Hexyl)	H-b, c, d, e	Multiplet	1.25 – 1.40	6H	Bulk methylene envelope.
Methylene (Hexyl)	H-e (β-position)	Quintet/Multiplet	1.60 – 1.68	2H	Shielded by alkyl chain but deshielded relative to bulk.
Acetyl Methyl	-O-CO-CH3	Singlet	2.15 – 2.25	3H	Diagnostic Peak. Distinct singlet for acetate.
Benzylic (Hexyl)	H-a ( -position)	Triplet ( Hz)	2.68	2H	Deshielded by Ring B aromatic current.
Aromatic
Ring A (H-3)	Ortho to OAc	Doublet ( Hz)	7.15 – 7.25	1H	Shielded relative to H-6, but deshielded vs. precursor.
Ring B (H-3', 5')	Ortho to Hexyl	Doublet ( Hz)	7.28 – 7.32	2H	Part of AA'BB' system. Shielded by alkyl donation.
Ring A (H-4, H-5)	Meta/Para to OAc	Multiplet	7.45 – 7.60	2H	Overlapping signals typical of benzophenone cores.
Ring B (H-2', 6')	Ortho to C=O	Doublet ( Hz)	7.72 – 7.78	2H	Strongly deshielded by carbonyl anisotropy.
Ring A (H-6)	Ortho to C=O	Doublet of Doublets	7.65 – 7.80	1H	Most deshielded on Ring A due to C=O proximity.

Note on Data Sources: Aliphatic shifts are grounded in experimental data for 4-hexylbenzophenone [1]. Aromatic shifts are derived from substituent chemical shift (SCS) additivity principles applied to the benzophenone core [2].

Comparative Analysis: Product vs. Alternatives

The primary "alternative" in a development context is the unreacted precursor (2-hydroxy-4'-hexylbenzophenone ). Distinguishing these two is critical for determining reaction completion.

Comparison: Acetoxy vs. Hydroxy Derivative

Feature	2-Acetoxy-4'-hexylbenzophenone (Product)	2-Hydroxy-4'-hexylbenzophenone (Precursor)	Interpretation
Phenolic Proton	Absent	Singlet, δ 11.5 – 12.5 ppm	The precursor's OH forms a strong intramolecular H-bond with the C=O, shifting it extremely downfield. Loss of this peak confirms acetylation.
Acetyl Methyl	Singlet, δ 2.15 ppm	Absent	The appearance of this 3H singlet is the positive confirmation of product formation.
Ring A (H-3)	δ ~7.20 ppm	δ ~6.90 – 7.00 ppm	Acetylation removes the strong electron-donating effect of the free phenolate/phenol, causing a downfield shift (deshielding) of the ortho proton.
Carbonyl (13C)	~195 ppm (Ketone) + ~169 ppm (Ester)	~200 ppm (Ketone)	The ketone Carbonyl in the precursor is more deshielded due to H-bonding.

Performance Context

• 2-Hydroxy (Precursor): Functions as a UV Absorber .[3] The intramolecular Hydrogen Bond allows it to dissipate UV energy as heat (ESIPT mechanism).

• 2-Acetoxy (Product): Functions as a Latent Stabilizer . It does not absorb UV in the same range or dissipate energy efficiently until the acetate group is cleaved (e.g., by hydrolysis or specific photo-cleavage mechanisms).

  • Implication: If your NMR shows a mix of both, your final product's UV stability performance will be inconsistent.

Reaction Monitoring Workflow

Use this logic flow to interpret your spectral data during synthesis.

Figure 2: Logic gate for determining reaction status based on diagnostic NMR signals.

References

• 4-Hexylbenzophenone Spectral Data: Jadhav, S. N., et al. "Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium." RSC Advances, 2015. (Provides benzylic and aromatic shifts for the 4-hexyl fragment).

• Substituent Chemical Shifts (Benzophenones): Abraham, R. J., et al. "1H chemical shifts in NMR: Part 19. Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones." Magnetic Resonance in Chemistry, 2003. (Provides calculation basis for 2-acetoxy ring shifts).

• General Chemical Shift Tables: "1H NMR Chemical Shifts." Chemistry LibreTexts / Oregon State University. (Reference for acetyl and alkyl chain shifts).

Sources

• 1. Synthesis of 2-(4-hydroxyphenyl)benzofurans and their application to beta-amyloid aggregation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Acetoxy-4'-heptylbenzophenone | C22H26O3 | CID 24722891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tsijournals.com [tsijournals.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Acetoxy-4'-hexylbenzophenone

The disposal of any chemical waste, including 2-Acetoxy-4'-hexylbenzophenone, is governed by stringent regulations to prevent harm to human health and the environment.[1] Improper disposal, such as pouring chemicals down the drain or discarding them in regular trash, is prohibited and can lead to significant legal and environmental consequences.[2][3] This guide is predicated on the principle of treating all laboratory chemical waste as hazardous unless confirmed otherwise.

Hazard Identification and Risk Assessment

Key Hazard Information for Benzophenone Derivatives:

Hazard Classification	GHS Code	Description	Source
Carcinogenicity	H350	May cause cancer.	[4][5]
Specific Target Organ Toxicity (Repeated Exposure)	H373	May cause damage to organs (Liver, Kidney) through prolonged or repeated exposure if swallowed.	[4][5]
Hazardous to the Aquatic Environment (Chronic)	H412	Harmful to aquatic life with long lasting effects.	[4][5]
Acute Toxicity (Oral)	H302	Harmful if swallowed.	[6][7]
Serious Eye Damage/Irritation	H318/H319	Causes serious eye damage or irritation.	[6][7]
Skin Irritation	H315	Causes skin irritation.	[7]

Personal Protective Equipment (PPE)

Due to the potential hazards, appropriate personal protective equipment must be worn at all times when handling 2-Acetoxy-4'-hexylbenzophenone. The selection of PPE is based on minimizing the risk of exposure through inhalation, skin contact, and eye contact.[8]

• Eye and Face Protection: Chemical safety goggles or glasses with side shields are mandatory.[9] For tasks with a higher risk of splashing, a face shield should also be worn.[8][9]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required.[10] It is crucial to consult the glove manufacturer's specifications to ensure compatibility and to be aware of the breakthrough time.[9][10]

• Body Protection: A laboratory coat is essential to protect against skin contact.[9] For larger quantities or in the event of a spill, a chemically resistant apron or suit may be necessary.[10]

• Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of any dust or vapors.[9][11] If adequate ventilation is not available, a NIOSH/MSHA-approved respirator should be used.[12]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.[10]

• Ensure Proper Ventilation: If not already in a fume hood, increase ventilation to the area.[6]

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE as outlined above.[10]

• Containment and Cleanup:

  • For solid spills, carefully sweep or vacuum the material to avoid generating dust.[6]

  • For liquid spills, use an inert absorbent material, such as sand or vermiculite, to contain the spill.[10]

• Collect and Label Waste: Place the spilled material and any contaminated absorbent into a suitable, sealed container.[6][11] Label the container clearly as "Hazardous Waste" and include the full chemical name.[1][6]

• Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[13] All cleaning materials should also be disposed of as hazardous waste.[1]

Step-by-Step Disposal Procedure

The primary and mandated method for the disposal of 2-Acetoxy-4'-hexylbenzophenone is through a licensed chemical waste disposal service.[6] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][2][3]

Step 1: Waste Collection Collect all waste containing 2-Acetoxy-4'-hexylbenzophenone, including pure substance, solutions, and contaminated materials (e.g., gloves, absorbent pads), in a designated and compatible waste container.[1][6] The container must be in good condition, with no leaks or cracks, and have a secure, leak-proof lid.[1][2]

Step 2: Labeling Proper labeling is a critical regulatory requirement.[14] The waste container must be clearly labeled with:

• The words "Hazardous Waste".[1][6][14]

• The full chemical name: "2-Acetoxy-4'-hexylbenzophenone". Avoid using abbreviations or chemical formulas.[1][14]

• A list of all constituents and their approximate concentrations if it is a mixed waste stream.[6][14]

• The associated hazards (e.g., "Flammable," "Toxic," "Corrosive").[14]

• The date when the waste was first added to the container (accumulation start date).[6]

Step 3: Segregation and Storage Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).[6][14] This area should be at or near the point of generation and under the control of laboratory personnel.[2] Key storage requirements include:

• Segregation: Incompatible chemicals must be stored separately to prevent dangerous reactions.[2][14] Use physical barriers or secondary containment to segregate different waste types.[1][2] For instance, keep this waste away from strong oxidizing agents.[6]

• Secondary Containment: The waste container should be placed within a larger, chemically resistant container (secondary containment) to contain any potential leaks or spills.[1][2]

• Closed Containers: Keep the waste container securely closed at all times, except when adding waste.[1][14]

• Regular Inspections: The SAA should be inspected weekly for any signs of leakage or container degradation.[2][14]

Step 4: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[6] Do not exceed the storage limits for hazardous waste in your laboratory (typically 55 gallons).[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 2-Acetoxy-4'-hexylbenzophenone.

Caption: Workflow for the safe disposal of 2-Acetoxy-4'-hexylbenzophenone.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Regulation of Labor
• Proper Disposal of Benzophenone Oxime: A Step-by-Step Guide for Labor
• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Lehigh University Campus Safety Division.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• SAFETY D
• SAFETY D
• BENZOPHENONE. Techno PharmChem.
• Personal Protective Equipment. US EPA.
• Personal protective equipment for handling 2-Acetoxyhexanedioic acid. Benchchem.
• 2 - Safety D
• SAFETY D
• SAFETY D
• SAFETY D
• SAFETY D
• SAFETY D
• Examples of PPE for Various Dangerous Goods Classes. Storemasta.
• Safety D
• 2-Hydroxy-4-octoxybenzophenone SDS, 1843-05-6 Safety D
• The NIH Drain Discharge Guide.
• SAFETY D
• Material Safety D

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